Cas no 499991-76-3 (Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)-)

• Product Name: Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)-
• CAS No: 499991-76-3
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1543400
• Update Time: 2024-08-24

Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)-
• 3-(Hydroxymethyl)-5-(1-methylethoxy)benzoic acid

• Inchi： 1S/C11H14O4/c1-7(2)15-10-4-8(6-12)3-9(5-10)11(13)14/h3-5,7,12H,6H2,1-2H3,(H,13,14)
• InChI Key： YRPQEYCTVIJEKA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC(C)C)=CC(CO)=C1

Computed Properties

• Exact Mass: 210.08922

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 399.3±32.0 °C(Predicted)
• PSA: 66.76
• pka: 4.10±0.10(Predicted)